Manipulating selective dispersion of reduced graphene oxide in polycarbonate/nylon 66 based blend nanocomposites for improved thermo-mechanical properties†
RSC Advances Pub Date: 2017-04-20 DOI: 10.1039/C7RA02044A
Abstract
This work explored the thermo-mechanical properties of a reduced graphene oxide (rGO) based polycarbonate/nylon 66 blend system. Synthesis of rGO is carried out via a facile solid-state reduction of GO, using selenium powder. Selective dispersion of rGO was achieved by varying the mixing-sequence of rGO in the polymer matrices under controlled shear pressure. Selective dispersion of rGO in the blend system has been investigated with FTIR, FESEM and a rheometer. FTIR analysis showed the preferential localization of rGO in the nylon phase when it melt blended first with nylon followed by PC. In addition, the mechanical and thermal properties of this blended system were also found to be higher than those of other blend nanocomposites. The rheological study showed that lower viscosity of nylon could be the reason for preferring dispersion of rGO in the nylon phase when blended first with nylon. This preferential localization of rGO in the nylon phase affects the crystallization of the nylon phase and interfacial adhesion which resulted in enhanced mechanical strength and chemical inertness of the blend nanocomposite.
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CAS no.: 11016-71-0
